Cas no 26831-90-3 (N-(2-Hydroxyethyl)-N-(2-Hydroxypropyl)-P-Toluenesulfonamide)

• Product Name: N-(2-Hydroxyethyl)-N-(2-Hydroxypropyl)-P-Toluenesulfonamide
• CAS No: 26831-90-3
• MF: C₁₂H₁₉NO₄S
• MW: 273.348562479019
• CID: 256277
• PubChem ID: 4291
• Update Time: 2025-04-19

N-(2-Hydroxyethyl)-N-(2-Hydroxypropyl)-P-Toluenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(2-hydroxyethyl)-N-(2-hydroxypropyl)-4-methyl-
• N-(2-hydroxyethyl)-N-(2-hydroxypropyl)-4-methylbenzenesulfonamide
• AC1L1HU2
• AC1Q2BVS
• AC1Q6TZH
• AR-1J8000
• D535
• EINECS 248-021-6
• N-(2-hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulfonamide
• NSC163919
• 26831-90-3
• DTXSID201166994
• AKOS024332400
• Benzenesulfonamide, N-(2-hydroxyethyl)-N-(2-hydroxypropyl)-4-methyl-
• WWOVSKZHPUOOJS-UHFFFAOYSA-N
• NSC 163919
• NSC-163919
• NS00051212
• N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide
• N-(2-Hydroxyethyl)-N-(2-Hydroxypropyl)-P-Toluenesulfonamide

• Inchi： 1S/C12H19NO4S/c1-10-3-5-12(6-4-10)18(16,17)13(7-8-14)9-11(2)15/h3-6,11,14-15H,7-9H2,1-2H3
• InChI Key： WWOVSKZHPUOOJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CCO)CC(C)O)(=O)=O

Computed Properties

• Exact Mass: 273.10357
• Monoisotopic Mass: 273.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 454.4±55.0 °C at 760 mmHg
• Flash Point: 228.6±31.5 °C
• PSA: 77.84
• LogP: 1.43960
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-(2-Hydroxyethyl)-N-(2-Hydroxypropyl)-P-Toluenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds